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Compound of Interest

Compound Name: 4-lodophenyl acetate

Cat. No.: B1267032

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
lodophenyl acetate, a key intermediate in organic synthesis. The document details available
guantitative data, outlines relevant experimental protocols, and presents a visual
representation of its synthetic pathway.

Core Physical Properties

4-lodophenyl acetate (CAS No: 33527-94-5) is an aromatic compound with the molecular
formula CsH7I02.[1] It is characterized by a phenyl ring substituted with an iodine atom and an
acetate group.

Data Presentation: Physical Properties of 4-lodophenyl Acetate
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Property Value Source(s)
Molecular Formula CsH7102 [1]
Molecular Weight 262.05 g/mol [1]
White to light yellow powder or
Appearance
crystal
Melting Point 36.0-40.0°C
- ) Not available in the searched
Boiling Point )
literature
) Not available in the searched
Density .
literature
Soluble in organic solvents
Solubility such as ethanol and ether; [1]

limited solubility in water.[1]

Experimental Protocols

The following sections detail the experimental procedures for the synthesis of 4-lodophenyl

acetate and the determination of its key physical properties.

Synthesis of 4-lodophenyl Acetate via Acetylation of 4-

lodophenol

This protocol is based on the general method for the acetylation of phenols.

Materials:

4-lodophenol

Acetic anhydride

Pyridine (catalyst)

Dichloromethane (solvent)
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1 M Hydrochloric acid

e Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate

¢ Round-bottom flask

e Magnetic stirrer

e Dropping funnel

e Separatory funnel

« Rotary evaporator

Procedure:

e In a clean, dry round-bottom flask, dissolve 4-iodophenol (1.0 equivalent) in
dichloromethane.

e Add a catalytic amount of pyridine to the solution.

o Cool the mixture in an ice bath and add acetic anhydride (1.2 equivalents) dropwise using a
dropping funnel, while stirring continuously.

 After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature for 2-4 hours.

e Monitor the progress of the reaction using Thin Layer Chromatography (TLC).

» Upon completion, transfer the reaction mixture to a separatory funnel.

e Wash the organic layer sequentially with 1 M hydrochloric acid, saturated sodium
bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate.
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« Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the
crude 4-lodophenyl acetate.

e The crude product can be further purified by recrystallization or column chromatography.

Determination of Melting Point (General Procedure)

Materials:

4-lodophenyl acetate sample

Capillary tubes

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle

Procedure:

Ensure the 4-lodophenyl acetate sample is dry and finely powdered. If necessary, grind the
crystals using a mortar and pestle.

e Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
» Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point.

e Then, decrease the heating rate to 1-2 °C per minute.

e Record the temperature at which the first liquid appears (the beginning of the melting range)
and the temperature at which the entire solid has turned into a clear liquid (the end of the
melting range).

Mandatory Visualization

The following diagram illustrates the synthetic workflow for the preparation of 4-lodophenyl
acetate from 4-iodophenol.
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Reactants

4-lodophenol
10eq
Acetic Anhydride
12eq
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Caption: Synthesis workflow for 4-lodophenyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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